Cas no 322647-18-7 (sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate)

• Product Name: sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate
• CAS No: 322647-18-7
• MF: C₁₈H₃₄NaO₁₀P
• MW: 464.420098781586
• CID: 3161968
• PubChem ID: 46891817
• Update Time: 2025-06-11

sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate Chemical and Physical Properties

Names and Identifiers

• sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate
• 1,2-dicaproyl-sn-glycero-3-phospho-(1′racglycerol) (sodium salt); PG(6:0/6:0)
• Sodium (2R)-2,3-bis(hexanoyloxy)propyl 2,3-dihydroxypropyl phosphate
• Hexanoicacid,(1R)-1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester,monosodiumsalt
• DTXSID80677097
• sodium;[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate
• Hexanoic acid, (1R)-1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, monosodium salt
• 322647-18-7

• Inchi： 1S/C18H35O10P.Na/c1-3-5-7-9-17(21)25-13-16(28-18(22)10-8-6-4-2)14-27-29(23,24)26-12-15(20)11-19;/h15-16,19-20H,3-14H2,1-2H3,(H,23,24);/q;+1/p-1/t15?,16-;/m1./s1
• InChI Key： URXZWMWYOKBMMW-NPSJIHRQSA-M
• SMILES： P(=O)([O-])(OCC(CO)O)OC[C@@H](COC(CCCCC)=O)OC(CCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 464.17872856g/mol
• Monoisotopic Mass: 464.17872856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 505
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoglycerols Phosphatidylglycerols

Additional information on sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate

Sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl Phosphate (CAS No. 322647-18-7)

Sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate (CAS No. 322647-18-7) is a complex organic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in pharmaceuticals and biotechnology. This compound is characterized by its intricate molecular structure, which includes a phosphate group and multiple ester functionalities. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for research and development.

The molecular formula of sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate is C₁₈H₃₄O₁₀NaP. The compound's structure consists of a central phosphate group attached to a propyl chain with two hydroxyl groups. Additionally, the propyl chain is substituted with two hexanoyloxy groups, which are esterified to the hydroxyl groups. This complex arrangement of functional groups contributes to the compound's amphiphilic nature, making it suitable for applications that require both hydrophilic and hydrophobic interactions.

In the field of pharmaceuticals, sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate has shown promise as a potential drug delivery agent. Its amphiphilic properties allow it to form micelles or liposomes in aqueous solutions, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent studies have demonstrated that this compound can significantly improve the delivery efficiency of poorly soluble drugs, thereby enhancing their therapeutic efficacy and reducing side effects.

Beyond drug delivery, sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate has also been explored for its potential as an antimicrobial agent. The presence of the phosphate group and the ester functionalities can disrupt microbial cell membranes, leading to cell death. Preliminary research indicates that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for developing new antimicrobial formulations to combat drug-resistant pathogens.

In the realm of biotechnology, sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate has been investigated for its use in gene delivery systems. The ability to form stable complexes with nucleic acids allows it to protect genetic material from degradation during delivery and facilitate its uptake into target cells. This application is particularly relevant in gene therapy and RNA interference (RNAi) technologies, where efficient and safe delivery of genetic material is crucial.

The synthesis of sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate involves several steps that require precise control over reaction conditions to ensure high purity and yield. The process typically begins with the preparation of the hexanoyloxy-substituted propylene glycol intermediate through esterification reactions. Subsequently, this intermediate is phosphorylated to introduce the phosphate group. Finally, the resulting phosphoric acid derivative is neutralized with sodium hydroxide to form the sodium salt.

The physicochemical properties of sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate have been extensively studied to understand its behavior in different environments. It has been found to have good solubility in water and polar organic solvents due to its amphiphilic nature. The compound also exhibits excellent thermal stability and resistance to degradation under physiological conditions. These properties make it suitable for long-term storage and use in various formulations.

To further enhance its utility in pharmaceutical and biotechnological applications, researchers are exploring ways to modify the structure of sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate. For example, introducing additional functional groups or altering the length of the alkyl chains can fine-tune its properties for specific applications. These modifications can improve its binding affinity to target molecules or enhance its biocompatibility with biological systems.

In conclusion, sodium,[(2R)-2,3-di(hexanoyloxy)propyl] 2,3-dihydroxypropyl phosphate (CAS No. 322647-18-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and biotechnology. Its unique molecular structure endows it with valuable properties such as amphiphilicity and thermal stability. Ongoing research continues to uncover new possibilities for this compound in drug delivery systems, antimicrobial formulations, and gene therapy applications. As our understanding of its behavior deepens, it is likely that this compound will play an increasingly important role in advancing medical treatments and biotechnological innovations.